Cas no 1804240-43-4 (Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate)
Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate
-
- Inchi: 1S/C12H13BrO3/c1-7-4-5-9(12(15)16-3)6-10(7)11(13)8(2)14/h4-6,11H,1-3H3
- InChI Key: QOPSZUNZQPNFLL-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=C(C(=O)OC)C=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 277
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4
Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005282-250mg |
Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate |
1804240-43-4 | 97% | 250mg |
484.80 USD | 2021-07-06 | |
| Alichem | A010005282-500mg |
Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate |
1804240-43-4 | 97% | 500mg |
863.90 USD | 2021-07-06 | |
| Alichem | A010005282-1g |
Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate |
1804240-43-4 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate
Professional Introduction to Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate (CAS No. 1804240-43-4)
Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate, with the chemical formula C11H11BromO3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1804240-43-4, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, featuring a benzoate moiety linked to a brominated propyl group, makes it a versatile building block for medicinal chemists.
The Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate molecule exhibits a high degree of functional diversity, which is attributed to its reactive sites at both the bromine substituent and the ester group. These features allow for further functionalization through various chemical transformations, including nucleophilic substitution, condensation reactions, and coupling processes. Such reactivity has positioned this compound as a valuable asset in the synthesis of complex molecules, particularly in the development of novel drug candidates.
In recent years, there has been a surge in research focused on identifying and optimizing bioactive molecules for therapeutic applications. The Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate has emerged as a key intermediate in several high-profile drug discovery programs. Its incorporation into pharmacophores has led to the development of compounds with promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. The benzoate core is particularly well-studied for its ability to interact with biological targets, making it an attractive scaffold for drug design.
One of the most compelling aspects of this compound is its role in the synthesis of small molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate have been explored as inhibitors of kinases and proteases, which are often dysregulated in diseases such as cancer and autoimmune disorders. The bromine substituent provides a handle for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of their lead compounds.
The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate in streamlining drug development pipelines. By leveraging its structural features, chemists can rapidly assemble libraries of compounds for high-throughput screening. This approach has accelerated the identification of novel therapeutic agents and reduced the time-to-market for new drugs. The compound's versatility also makes it suitable for use in combinatorial chemistry and parallel synthesis strategies, further enhancing its utility in drug discovery.
In addition to its pharmaceutical applications, Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate has found utility in materials science and agrochemical research. Its ability to undergo selective reactions allows for the creation of novel polymers and specialty chemicals with tailored properties. These applications highlight the broad synthetic potential of this compound beyond traditional medicinal chemistry.
The synthesis of Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. These synthetic routes underscore the compound's importance as a node in complex chemical architectures.
The growing body of literature on derivatives of Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate underscores its significance in modern chemical research. Researchers have reported novel synthetic strategies and have explored its applications in various fields. The compound's role as a building block continues to inspire new investigations into its potential uses and derivatives.
In conclusion, Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate (CAS No. 1804240-43-4) is a multifaceted organic compound with far-reaching implications in pharmaceuticals and beyond. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and materials science. As research continues to uncover new applications for this compound, its importance is only expected to grow further.
1804240-43-4 (Methyl 3-(1-bromo-2-oxopropyl)-4-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)